![molecular formula C10H13N5S B6448628 3-(propan-2-yl)-N-[(pyrimidin-2-yl)methyl]-1,2,4-thiadiazol-5-amine CAS No. 2549043-38-9](/img/structure/B6448628.png)
3-(propan-2-yl)-N-[(pyrimidin-2-yl)methyl]-1,2,4-thiadiazol-5-amine
Description
3-(Propan-2-yl)-N-[(pyrimidin-2-yl)methyl]-1,2,4-thiadiazol-5-amine (PTMTA) is a heterocyclic compound that has been widely studied due to its unique chemical and biological properties. PTMTA has been found to have a wide range of applications in scientific research, including its use as an inhibitor of the enzyme tyrosine phosphatase, as a potential antiviral agent, and its ability to inhibit the growth of certain types of cancer cells. Furthermore, PTMTA has been used as a model compound for drug design and development.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 3-(propan-2-yl)-N-[(pyrimidin-2-yl)methyl]-1,2,4-thiadiazol-5-amine:
Pharmaceutical Development
This compound is being explored for its potential as a pharmaceutical agent due to its unique chemical structure. Researchers are investigating its efficacy in treating various diseases, including cancer and infectious diseases. Its ability to interact with specific biological targets makes it a promising candidate for drug development .
Agricultural Chemistry
In the field of agricultural chemistry, this compound is studied for its potential use as a pesticide or herbicide. Its chemical properties suggest it could be effective in controlling pests and weeds, thereby improving crop yields and reducing the reliance on traditional chemical treatments .
Material Science
Material scientists are examining this compound for its potential applications in creating new materials with unique properties. Its structure allows for the development of polymers and other materials that could have applications in various industries, including electronics and manufacturing .
Environmental Science
Environmental scientists are exploring the use of this compound in pollution control and remediation. Its ability to break down or neutralize harmful substances makes it a candidate for cleaning up contaminated environments, such as soil and water .
Biochemical Research
In biochemical research, this compound is used as a tool to study various biological processes. Its interactions with enzymes and other proteins can provide insights into cellular mechanisms and pathways, aiding in the understanding of complex biological systems .
Nanotechnology
Nanotechnologists are investigating the use of this compound in the development of nanomaterials and nanodevices. Its unique properties at the nanoscale level could lead to advancements in fields such as medicine, electronics, and energy storage .
Medicinal Chemistry
Medicinal chemists are focusing on the synthesis and modification of this compound to enhance its therapeutic potential. By altering its structure, they aim to improve its efficacy, reduce side effects, and increase its stability in biological systems .
Analytical Chemistry
Analytical chemists utilize this compound in the development of new analytical methods and techniques. Its distinct chemical characteristics make it useful in the detection and quantification of various substances in complex mixtures, improving the accuracy and sensitivity of analytical procedures .
properties
IUPAC Name |
3-propan-2-yl-N-(pyrimidin-2-ylmethyl)-1,2,4-thiadiazol-5-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N5S/c1-7(2)9-14-10(16-15-9)13-6-8-11-4-3-5-12-8/h3-5,7H,6H2,1-2H3,(H,13,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLNPUMXGAJTDNU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NSC(=N1)NCC2=NC=CC=N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(propan-2-yl)-N-[(pyrimidin-2-yl)methyl]-1,2,4-thiadiazol-5-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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